Cas no 267876-25-5 (1H-pyrrolo2,3-bpyridin-5-ylmethanamine)

• Product Name: 1H-pyrrolo2,3-bpyridin-5-ylmethanamine
• CAS No: 267876-25-5
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD09475794
• CID: 247882
• PubChem ID: 12096224
• Update Time: 2025-10-29

1H-pyrrolo2,3-bpyridin-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-methanamine
• 1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine
• 1H-Pyrrolo[2,3-b]pyridine-5-methanamine(9CI)
• 5-AMINOMETHYL-7-AZAINDOLE
• (1H-Pyrrolo[2,3-b]pyridin-5-yl)methanamine
• 7-Azaindole-5-methanamine
• C-(1H-pyrrolo[2,3-b]pyridin-5-yl)-methylamine
• AKOS006332416
• J-504769
• 5-(AMINOMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE
• SCHEMBL1869919
• CS-W009116
• 1-(1H-Pyrrolo[2,3-b]pyridin-5-yl)methanamine
• 1H-pyrrolo[2, 3-b]pyridin-5-ylmethanamine
• FT-0684777
• P10728
• 1-{1H-PYRROLO[2,3-B]PYRIDIN-5-YL}METHANAMINE
• A818606
• 267876-25-5
• DS-8845
• A1-01156
• PB32730
• MFCD09475794
• SY097167
• (1H-Pyrrolo[2 pound not3-b]pyridin-5-yl)methanamine
• DTXSID50477480
• 1H-pyrrolo2,3-bpyridin-5-ylmethanamine

• MDL： MFCD09475794
• Inchi： 1S/C8H9N3/c9-4-6-3-7-1-2-10-8(7)11-5-6/h1-3,5H,4,9H2,(H,10,11)
• InChI Key： QIPKJJHSPMUFFY-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC(=CN=C12)CN

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.278
• Refractive Index: 1.712
• PSA: 54.70000
• LogP: 1.72190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1H-pyrrolo2,3-bpyridin-5-ylmethanamine

Comprehensive Guide to 1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine (CAS No. 267876-25-5): Properties, Applications, and Market Insights

1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine (CAS No. 267876-25-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrrolopyridine core structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it valuable for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine features a fused pyrrole and pyridine ring system, which contributes to its versatility in medicinal chemistry. Researchers are particularly interested in its potential applications in treating neurological disorders and inflammatory diseases, as these areas represent some of the most pressing healthcare challenges today. The compound's amine functional group provides an excellent handle for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

Recent advancements in AI-driven drug discovery have brought renewed focus on compounds like 1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine. Machine learning algorithms are being employed to predict its interactions with various biological targets, potentially accelerating the development of new medications. This aligns perfectly with current trends in computational chemistry and high-throughput screening technologies that dominate modern pharmaceutical research.

The synthesis of 1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine typically involves multi-step organic reactions, with careful attention to yield optimization and purity control. Pharmaceutical manufacturers are particularly interested in developing green chemistry approaches for its production, responding to growing industry demands for sustainable synthesis methods. These environmentally friendly processes not only reduce waste but also align with global ESG (Environmental, Social, and Governance) initiatives in the chemical sector.

Analytical characterization of 267876-25-5 employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Quality control is particularly crucial as even minor impurities can significantly affect the compound's performance in biological systems.

The market for pyrrolopyridine derivatives like 1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine has shown steady growth, driven by increasing R&D investments in targeted therapies. Pharmaceutical companies are actively seeking novel small molecule drugs that can address unmet medical needs, creating significant opportunities for suppliers of specialized intermediates. The compound's potential in personalized medicine applications further enhances its commercial value.

Storage and handling of 1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. Researchers frequently inquire about optimal storage conditions, with recommendations typically suggesting protection from moisture and storage at controlled room temperature.

Future research directions for CAS 267876-25-5 may explore its potential in combination therapies and drug delivery systems. The compound's molecular architecture makes it particularly interesting for prodrug development, where its properties could be leveraged to improve drug bioavailability and targeting specificity. These applications are especially relevant in the context of emerging nanomedicine technologies.

For researchers working with 1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine, understanding its structure-activity relationships is crucial. The compound's heterocyclic scaffold offers multiple sites for modification, allowing medicinal chemists to fine-tune pharmacological properties. This flexibility explains why it remains a popular choice in lead compound optimization programs across the pharmaceutical industry.

The global supply chain for 267876-25-5 has become increasingly robust, with multiple suppliers offering the compound at various purity grades. However, quality variations between sources remain a concern for researchers, highlighting the importance of working with reputable suppliers who provide comprehensive analytical certificates. Recent supply chain disruptions have also emphasized the need for diversified sourcing strategies in research chemicals.

In conclusion, 1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine represents an important building block in modern drug discovery. Its unique chemical properties, combined with growing applications in precision medicine and biopharmaceuticals, ensure its continued relevance in scientific research. As the pharmaceutical industry evolves toward more target-specific therapies, compounds like this will undoubtedly play an increasingly vital role in addressing complex medical challenges.